Cas no 2229228-60-6 (2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol)

• Product Name: 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol
• CAS No: 2229228-60-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6602580
• PubChem ID: 165689826
• Update Time: 2025-07-19

2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol
• 2-methoxy-5-[(4-methylpiperidin-4-yl)oxy]phenol
• EN300-1835292
• 2229228-60-6

• Inchi： 1S/C13H19NO3/c1-13(5-7-14-8-6-13)17-10-3-4-12(16-2)11(15)9-10/h3-4,9,14-15H,5-8H2,1-2H3
• InChI Key： PFZBCARTVQRYQG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)OC)C1(C)CCNCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol

Introduction to 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol (CAS No. 2229228-60-6)

2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229228-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a phenolic core substituted with a methoxy group and a piperidine moiety, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol consists of a benzene ring modified at the 2-position with a methoxy group (-OCH₃) and at the 5-position with a hydroxyl group (-OH) that is further linked to a 4-methylpiperidine ring. This configuration imparts distinct electronic and steric characteristics, which are critical for its interaction with biological targets. The presence of the piperidine group, particularly the 4-methylpiperidine moiety, suggests potential for favorable pharmacokinetic properties, including improved solubility and metabolic stability.

In recent years, there has been growing interest in phenolic derivatives as bioactive molecules due to their ability to modulate various biological pathways. The hydroxyl group in 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol serves as a key pharmacophore, enabling hydrogen bonding interactions with biological targets. This feature is particularly relevant in the development of drugs targeting enzymes and receptors involved in inflammatory and oxidative stress-related diseases.

One of the most compelling aspects of 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's structural framework allows for further functionalization, enabling chemists to design derivatives with enhanced potency, selectivity, and reduced toxicity. This flexibility is crucial in drug discovery pipelines, where iterative optimization is often required to achieve desired therapeutic outcomes.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of phenolic compounds, particularly those incorporating bulky heterocyclic groups like piperidine. The methoxy and hydroxyl substituents in 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol contribute to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These mechanisms are relevant in conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

The synthesis of 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution, condensation reactions, and protection-deprotection steps to introduce the desired functional groups in the correct positions. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing waste and improving scalability for industrial applications.

From a computational chemistry perspective, 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol has been subjected to extensive molecular modeling studies to elucidate its binding interactions with potential biological targets. These studies have provided valuable insights into how the compound's structure influences its affinity and selectivity. For instance, computational analysis has revealed that the piperidine ring interacts favorably with aromatic residues in protein binding pockets, suggesting its potential as a scaffold for drug design.

The pharmacological profile of 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol is further supported by preclinical data demonstrating its efficacy in animal models of inflammation and oxidative stress. In vitro assays have shown that this compound can inhibit key inflammatory mediators while maintaining low cytotoxicity levels. Such findings are encouraging for its development into a lead compound for novel therapeutic agents targeting chronic inflammatory diseases.

Regulatory considerations play a crucial role in the progression of 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol from laboratory research to clinical application. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological evaluations are essential steps to ensure safety and efficacy before human trials can commence. Collaborative efforts between academic researchers and pharmaceutical companies are often required to navigate these regulatory pathways efficiently.

The future prospects of 2-methoxy-5-(4-methylpiperidin-4-yl)oxyphenol are promising, with ongoing research exploring its potential in additional therapeutic areas beyond inflammation and oxidative stress. Investigating its effects on central nervous system disorders, cancer chemoprevention, and metabolic diseases could uncover new applications for this versatile compound. Furthermore, exploring novel synthetic methodologies may lead to more cost-effective production processes, enhancing accessibility for global markets.

In conclusion,2-methoxy-5-(4-methylpiperidin-4-yloxyphenol (CAS No. 2229228-606) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and demonstrated biological activity. Its potential as an intermediate for drug development underscores its importance in medicinal chemistry research. As scientific understanding evolves，this compound will continue to be a valuable asset in the quest for innovative therapeutics targeting diverse human diseases.